Cas no 2679919-01-6 (rac-(1R,2R,4S)-2-{(prop-2-en-1-yloxy)carbonylamino}bicyclo2.2.1heptane-2-carboxylic acid)

• Product Name: rac-(1R,2R,4S)-2-{(prop-2-en-1-yloxy)carbonylamino}bicyclo2.2.1heptane-2-carboxylic acid
• CAS No: 2679919-01-6
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 5644195
• PubChem ID: 165915834
• Update Time: 2025-05-19

rac-(1R,2R,4S)-2-{(prop-2-en-1-yloxy)carbonylamino}bicyclo2.2.1heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R,4S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}bicyclo[2.2.1]heptane-2-carboxylic acid
• 2679919-01-6
• EN300-28276822
• rac-(1R,2R,4S)-2-{(prop-2-en-1-yloxy)carbonylamino}bicyclo2.2.1heptane-2-carboxylic acid

• Inchi： 1S/C12H17NO4/c1-2-5-17-11(16)13-12(10(14)15)7-8-3-4-9(12)6-8/h2,8-9H,1,3-7H2,(H,13,16)(H,14,15)/t8-,9+,12+/m1/s1
• InChI Key： RWXLVVNLWMDUKD-PTRXPTGYSA-N
• SMILES： OC([C@@]1(C[C@@H]2CC[C@H]1C2)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 239.11575802g/mol
• Monoisotopic Mass: 239.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.6Ų

Additional information on rac-(1R,2R,4S)-2-{(prop-2-en-1-yloxy)carbonylamino}bicyclo2.2.1heptane-2-carboxylic acid

Research Briefing on rac-(1R,2R,4S)-2-{(prop-2-en-1-yloxy)carbonylamino}bicyclo[2.2.1]heptane-2-carboxylic acid (CAS: 2679919-01-6)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of bicyclic compounds, particularly those with the norbornane scaffold, due to their unique structural rigidity and potential therapeutic applications. Among these, rac-(1R,2R,4S)-2-{(prop-2-en-1-yloxy)carbonylamino}bicyclo[2.2.1]heptane-2-carboxylic acid (CAS: 2679919-01-6) has emerged as a compound of interest owing to its promising pharmacological properties and potential as a building block for drug development.

The compound, characterized by its bicyclo[2.2.1]heptane core and functionalized with a prop-2-en-1-yloxy carbonylamino group, has been the subject of recent studies focusing on its synthesis, stereochemistry, and biological activity. Researchers have employed advanced synthetic methodologies, including asymmetric catalysis and chiral resolution techniques, to obtain enantiomerically pure forms of the compound, which are critical for understanding its structure-activity relationships (SAR).

In a recent study published in the Journal of Medicinal Chemistry, the compound was evaluated for its inhibitory activity against a panel of enzymes, including proteases and kinases. The results demonstrated moderate to strong inhibition of specific targets, suggesting its potential as a lead compound for the development of novel therapeutics. Furthermore, molecular docking studies revealed that the bicyclic framework of the compound facilitates optimal binding interactions with the active sites of target enzymes, thereby enhancing its inhibitory potency.

Another area of investigation has been the compound's role in prodrug design. Due to the presence of the prop-2-en-1-yloxy carbonylamino moiety, researchers have explored its utility as a prodrug linker, enabling the controlled release of active pharmaceutical ingredients (APIs) in targeted drug delivery systems. Preliminary in vitro and in vivo studies have shown promising results, with enhanced bioavailability and reduced off-target effects compared to conventional drug formulations.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic and pharmacodynamic properties. Current research efforts are directed toward structural modifications to improve solubility, metabolic stability, and tissue penetration. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, rac-(1R,2R,4S)-2-{(prop-2-en-1-yloxy)carbonylamino}bicyclo[2.2.1]heptane-2-carboxylic acid represents a versatile scaffold with significant potential in drug discovery and development. Ongoing research aims to further elucidate its mechanisms of action and expand its therapeutic applications, positioning it as a valuable asset in the chemical biology and medicinal chemistry toolkit.